N,N-didecylacetamide

• IUPAC Name: N,N-didecylacetamide
• InChI: InChI=1S/C22H45NO/c1-4-6-8-10-12-14-16-18-20-23(22(3)24)21-19-17-15-13-11-9-7-5-2/h4-21H2,1-3H3
• InChI Key: SLPCLGLPAYVHCG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCN(CCCCCCCCCC)C(=O)C
• Molecular Formula: C22H45NO
• Molecular Weight: 339.6 g/mol

Description

N,N-didecylacetamide is a synthetic compound that has been widely used in scientific research due to its unique properties. It is a long-chain amide that is derived from decanol and acetic acid. The compound is known for its ability to act as a surfactant and has been used in various applications, including in the synthesis of nanoparticles, as a lubricant additive, and as a dispersant in paints and coatings. In

Scientific Research Applications

Metabolic Pathways and Enzyme Interaction

• Flutamide Hydrolysis in Human Liver : Research indicates that enzymes like Arylacetamide Deacetylase (AADAC) and Carboxylesterase 2 (CES2) play significant roles in the hydrolysis of drugs like flutamide in the human liver, a process relevant to prostate cancer treatment. The study highlights the varying contributions of these enzymes at different drug concentrations, revealing the complex nature of drug metabolism in the human body (Kobayashi et al., 2012).

• how human Arylacetamide Deacetylase (AADAC) efficiently hydrolyzes certain drugs, like flutamide, used in prostate cancer treatment. This specificity highlights the importance of understanding enzyme-drug interactions for effective therapeutic applications (Watanabe et al., 2009).

Therapeutic Effects and Drug Efficacy

• Novel Derivatives in Treating Japanese Encephalitis : A study on a novel anilidoquinoline derivative showed significant therapeutic efficacy in treating Japanese encephalitis, a serious viral brain infection. This underscores the potential of N,N-didecylacetamide derivatives in developing effective antiviral drugs (Ghosh et al., 2008).

• Exploring Acetaminophen's Metabolic Pathways : Research on acetaminophen, a derivative of phenacetin, reveals its complex metabolic pathways, which are crucial in understanding drug-induced hepatotoxicity and formulating safer analgesics. This research is vital for drug safety and efficacy (Coen, 2015).